7-Hydroxy-5-(pyridin-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 7-oxo-5-pyridin-2-yl-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C12H8N4O3/c17-10-5-9(8-3-1-2-4-13-8)15-11-7(12(18)19)6-14-16(10)11/h1-6,14H,(H,18,19)
• InChI Key: FIZMQCKTGQVOJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=O)N3C(=N2)C(=CN3)C(=O)O
• Molecular Formula: C12H8N4O3
• Molecular Weight: 256.22 g/mol

Description

This compound belongs to the class of organic compounds known as pyrazolopyrimidines. Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides.

Synthesis Analysis

The synthesis of pyrazolopyrimidines starts with the transformation of commercially available 2-acetylpyridine and acetylpyrazine with N,N-dimethylformamide dimethylacetal into the corresponding (E)-3-(dimethylamino)-1-(heteroaryl)prop-2-en-1-ones. This is followed by cyclisation with methyl 5-amino-1H-pyrazole-4-carboxylate to give methyl 7-heteroarylpyrazolo[1,5-a]pyrimidine-3-carboxylates.

Molecular Structure Analysis

The molecular structure of pyrazolopyrimidines is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolopyrimidines include a molecular formula of C6H5N3 and a molar mass of 119.127 g·mol−1. The properties and stability found in pyrazolopyrimidines are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G.

Mechanism of Action

While the specific mechanism of action for “7-Hydroxy-5-(pyridin-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid” is not mentioned in the search results, it’s worth noting that one isomer of pyrazolopyrimidines, known as pyrazolo[1,5-a]pyrimidine, is the basis for a class of sedative and anxiolytic drugs related to benzodiazepines.

Safety and Hazards

According to the available data, this compound has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. This indicates that it may be harmful if swallowed, cause eye irritation, skin irritation, and may cause respiratory irritation.

Future Directions

Pyrazolopyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology and their tunable photophysical properties. Future research may focus on further exploring these properties and developing new applications for these compounds.